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Compound of Interest

Compound Name: ST638

Cat. No.: B1239910 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ST638 is a potent tyrosine kinase inhibitor widely recognized for its specific inhibition of the

Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[1][2][3] STAT3 is

a critical transcription factor that, when abnormally activated, plays a pivotal role in various

cellular processes such as cell proliferation, survival, and differentiation, and is implicated in

numerous diseases, including various cancers.[3][4] ST638 exerts its effect by preventing the

phosphorylation and subsequent activation of STAT3, thereby disrupting downstream signaling

cascades.[3][5]

Proper preparation of ST638 stock solutions is crucial for accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent due to its ability

to dissolve a wide range of organic compounds.[6] This document provides a detailed protocol

for the preparation, storage, and use of ST638 stock solutions in DMSO for in vitro

applications.

Data Presentation
Table 1: Physicochemical Properties of ST638 This table summarizes the key properties of

ST638.
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Property Value Source(s)

CAS Number 107761-24-0 [1][7][8]

Molecular Formula C₁₉H₁₈N₂O₃S [1][7]

Molecular Weight 354.42 g/mol [2][7][8]

Purity ≥98% (HPLC) [1][7]

Synonym
α-Cyano-(3-ethoxy-4-hydroxy-

5-phenylthiomethyl)cinnamide
[7]

Appearance Solid powder [7]

Storage (Powder) 2-8°C [2]

Table 2: Example Calculations for ST638 Stock Solutions in DMSO This table provides the

required mass of ST638 to prepare common stock solution concentrations.

Desired Stock
Concentration

Volume of DMSO Mass of ST638 Required

10 mM 1 mL 3.54 mg

20 mM 1 mL 7.09 mg

50 mM 1 mL 17.72 mg

10 mM 5 mL 17.72 mg

Calculations are based on the molecular weight of 354.42 g/mol . The formula used is: Mass

(mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Experimental Protocols
Protocol 1: Preparation of a 10 mM ST638 Stock
Solution
Materials and Equipment:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.caymanchem.com/product/13337/st638
https://www.sigmaaldrich.com/HK/zh/product/sigma/s1195
https://pubchem.ncbi.nlm.nih.gov/compound/st-638
https://www.caymanchem.com/product/13337/st638
https://www.sigmaaldrich.com/HK/zh/product/sigma/s1195
https://www.chiralen.com/product/107761-24-0
https://www.sigmaaldrich.com/HK/zh/product/sigma/s1195
https://pubchem.ncbi.nlm.nih.gov/compound/st-638
https://www.caymanchem.com/product/13337/st638
https://www.sigmaaldrich.com/HK/zh/product/sigma/s1195
https://www.sigmaaldrich.com/HK/zh/product/sigma/s1195
https://www.sigmaaldrich.com/HK/zh/product/sigma/s1195
https://www.chiralen.com/product/107761-24-0
https://www.benchchem.com/product/b1239910?utm_src=pdf-body
https://www.benchchem.com/product/b1239910?utm_src=pdf-body
https://www.benchchem.com/product/b1239910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ST638 powder (CAS: 107761-24-0)

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)[9]

Analytical balance (precision of at least 0.1 mg)

Sterile 1.5 mL or 2.0 mL microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves (e.g., butyl rubber).

Procedure:

Safety First: Perform all steps in a chemical fume hood or on a bench with adequate

ventilation. Wear appropriate PPE.

Calculation: Determine the mass of ST638 required. To prepare 1 mL of a 10 mM stock

solution, you will need 3.54 mg of ST638 powder.

Weighing: Carefully weigh out 3.54 mg of ST638 powder using an analytical balance and

transfer it into a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous, sterile-filtered DMSO to the tube containing the ST638
powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If necessary, gentle warming in a 37°C water bath or brief sonication

can aid dissolution. Visually inspect the solution against a light source to ensure no

particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge

tubes.[10]
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Storage: Store the aliquots upright in a freezer at -20°C or -80°C for long-term storage.[10]

Properly label all tubes with the compound name, concentration, solvent, and date of

preparation.

Protocol 2: Dilution of ST638 for Cell-Based Assays
Important Considerations:

DMSO Toxicity: High concentrations of DMSO can be toxic to cells. For most cell lines, the

final concentration of DMSO in the cell culture medium should not exceed 0.5%, with 0.1%

or lower being ideal to minimize off-target effects.[10][11]

Vehicle Control: Always include a vehicle control in your experiments. This consists of

treating cells with the same final concentration of DMSO as the highest concentration of

ST638 used, but without the compound itself.[10]

Serial Dilution: To avoid precipitation of the compound, it is recommended to perform

dilutions in a stepwise manner.[10]

Procedure:

Thaw Stock: Remove one aliquot of the ST638 stock solution (e.g., 10 mM) from the freezer

and thaw it at room temperature.

Prepare Intermediate Dilution (Optional but Recommended):

Prepare an intermediate dilution of the stock solution in pre-warmed sterile cell culture

medium.

Example: To make a 100 µM working solution from a 10 mM stock, perform a 1:100

dilution. Pipette 2 µL of the 10 mM stock into 198 µL of cell culture medium.

Prepare Final Working Concentration:

Add the appropriate volume of the stock or intermediate solution to the cell culture medium

to achieve the desired final concentration.
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Example for a 10 µM final concentration: Add 10 µL of the 100 µM intermediate solution to

990 µL of medium in your culture well. Alternatively, add 1 µL of the 10 mM stock solution

directly to 1 mL of medium in your culture well. This direct addition results in a final DMSO

concentration of 0.1%.

Mix and Treat: Gently mix the medium in the culture plate or flask to ensure even distribution

of the compound before incubating the cells for the desired treatment period.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing ST638 stock solution in DMSO.
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ST638 Mechanism of Action
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Caption: ST638 inhibits the STAT3 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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